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These application notes provide detailed protocols for the administration of amprolium in

experimental settings to study its efficacy against coccidiosis in poultry. The focus is on the

standardized induction of coccidiosis and subsequent treatment with amprolium, as this

reflects the common experimental design in research.

Introduction
Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus Eimeria,

poses a significant threat to poultry health and productivity.[1][2] Amprolium is a synthetic

anticoccidial agent widely used for the prevention and treatment of this disease.[3][4][5][6] Its

mechanism of action involves the competitive inhibition of thiamine (vitamin B1) uptake by

Eimeria parasites.[3][6][7][8] As a thiamine analog, amprolium blocks the thiamine transporters

of the parasite, leading to a deficiency of this essential vitamin and subsequent starvation and

inhibition of parasite development, particularly during the schizont stage.[7][8] This document

outlines protocols for the experimental induction of coccidiosis and the subsequent

administration of amprolium to evaluate its therapeutic and prophylactic effects.
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The following tables summarize quantitative data from various studies on amprolium
administration for the control of experimental coccidiosis.

Table 1: Amprolium Administration Protocols in Broiler Chickens for Coccidiosis Treatment

Parameter Study 1 Study 2 Study 3

Animal Model Broiler Chickens Broiler Chickens Pheasants

Eimeria Species E. tenella Mixed field isolates

E. colchici, E.

duodenalis, E.

phasiani

Challenge Dose
2 x 10⁴ sporulated

oocysts

5 x 10⁴ mixed

sporulated oocysts
Not specified

Amprolium Dosage 20 mg/kg body weight
150 ppm in drinking

water
0.0175% in feed

Administration Route Oral gavage Drinking water Feed

Administration

Duration
Post-infection Post-symptom onset First 4 weeks of life

Primary Outcome

Reduced oocyst

shedding, lower lesion

scores

Reduction in oocyst

shedding

Protection against

mortality (3% vs 35%)

Reference [1] [9][10] [11]

Table 2: Prophylactic Amprolium Administration Protocols in Poultry
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Parameter Study 1 Study 2

Animal Model Turkeys Poultry

Eimeria Species Eimeria spp. Eimeria spp.

Amprolium Dosage 0.0125% in the diet
1 kg per 5000 litres of drinking

water

Administration Route Feed Drinking water

Administration Duration Continuous 1-2 weeks

Primary Outcome Prevention of coccidiosis Prevention of coccidiosis

Reference [12]

Experimental Protocols
Protocol 1: Induction of Experimental Coccidiosis in
Broiler Chickens
This protocol describes the standard method for inducing a controlled Eimeria infection in

broiler chickens for research purposes.

Materials:

Day-old broiler chicks

Coccidia-free starter feed and water

Sporulated oocysts of the desired Eimeria species (e.g., E. tenella, E. acervulina)

Oral gavage needles

Syringes

Housing with controlled temperature and lighting, and wire floors to prevent reinfection.

Procedure:
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Acclimation: House day-old chicks in a clean, disinfected brooder with ad libitum access to

coccidia-free feed and water for approximately 14 days.

Inoculum Preparation: Prepare a suspension of sporulated Eimeria oocysts in a suitable

vehicle (e.g., water, 1% w/v potassium dichromate) to a final concentration for the desired

challenge dose (e.g., 2 x 10⁴ oocysts/mL).

Infection: At 14 days of age, individually weigh each bird and administer a 1 mL oral gavage

of the oocyst suspension.

Control Group: An uninfected control group should receive a sham inoculation of the vehicle

only.

Monitoring: Observe the birds daily for clinical signs of coccidiosis, which may include bloody

diarrhea, weight loss, and reduced feed intake.[1]

Data Collection: At a predetermined time post-infection (typically 5-7 days), euthanize a

subset of birds for lesion scoring of the affected intestinal regions. Fecal samples can also be

collected to determine oocyst shedding rates.

Protocol 2: Amprolium Administration for Therapeutic
Efficacy Testing
This protocol details the administration of amprolium to birds following the induction of

experimental coccidiosis to evaluate its therapeutic efficacy.

Materials:

Experimentally infected broiler chickens (as per Protocol 1)

Amprolium solution or powder

Medicated drinking water system or feed mixing equipment

Procedure:

Infection: Induce coccidiosis in broiler chickens as described in Protocol 1.
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Treatment Initiation: At a specified time post-infection (e.g., 24 or 48 hours), begin

amprolium administration to the treatment groups.

Administration Routes:

Drinking Water: Prepare a stock solution of amprolium and administer it through the

drinking water at the desired concentration (e.g., 150 ppm).[9] Ensure this is the sole

source of drinking water.

Feed: Incorporate amprolium into the feed at the target concentration (e.g., 0.0125%).[12]

Oral Gavage: For precise individual dosing, administer a prepared amprolium solution

directly to each bird via oral gavage (e.g., 20 mg/kg body weight).[1]

Treatment Duration: Continue amprolium administration for a predetermined period,

typically 5-7 days.

Data Collection and Analysis: At the end of the treatment period, collect data on parameters

such as:

Body weight gain

Feed conversion ratio

Intestinal lesion scores

Oocyst shedding (oocysts per gram of feces)

Mortality rates

Comparison: Compare the results from the amprolium-treated groups to both the infected,

untreated control group and the uninfected control group to determine the efficacy of the

treatment.
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Caption: Mechanism of action of amprolium in Eimeria.
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Caption: Experimental workflow for evaluating amprolium efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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